Cas no 2809-95-2 (3-Butyn-2-amine, N-(1,1-dimethyl-2-propynyl)-N,2-dimethyl-)

• Product Name: 3-Butyn-2-amine, N-(1,1-dimethyl-2-propynyl)-N,2-dimethyl-
• CAS No: 2809-95-2
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 1433844
• PubChem ID: 12057996
• Update Time: 2025-04-20

3-Butyn-2-amine, N-(1,1-dimethyl-2-propynyl)-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-amine, N-(1,1-dimethyl-2-propynyl)-N,2-dimethyl-
• N,2-dimethyl-N-(2-methylbut-3-yn-2-yl)but-3-yn-2-amine
• propane, 2-ethynyl-2-[(1,1-dimethylpropargyl)-N-methyl]amino-
• DTXSID90476639
• 2809-95-2

• Inchi： 1S/C11H17N/c1-8-10(3,4)12(7)11(5,6)9-2/h1-2H,3-7H3
• InChI Key： RLTYJHXKULGJJW-UHFFFAOYSA-N
• SMILES： N(C)(C(C#C)(C)C)C(C#C)(C)C

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24